Cas no 313647-82-4 (N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 313647-82-4
• MF: C₂₅H₂₂BrClN₂O₄S
• MW: 561.875183582306
• CID: 5943878
• PubChem ID: 3907701
• Update Time: 2025-05-21

N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide
• N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-(1-piperidinylsulfonyl)-
• SR-01000394943-1
• N-[4-BROMO-2-(2-CHLOROBENZOYL)PHENYL]-4-(PIPERIDINE-1-SULFONYL)BENZAMIDE
• F0013-0202
• 313647-82-4
• EU-0034182
• AKOS001578101
• SR-01000394943
• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• Oprea1_097447

• Inchi： 1S/C25H22BrClN2O4S/c26-18-10-13-23(21(16-18)24(30)20-6-2-3-7-22(20)27)28-25(31)17-8-11-19(12-9-17)34(32,33)29-14-4-1-5-15-29/h2-3,6-13,16H,1,4-5,14-15H2,(H,28,31)
• InChI Key： DPKYRRYLTHMMHZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 560.01722g/mol
• Monoisotopic Mass: 560.01722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• pka: 11.18±0.70(Predicted)

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide

Research Brief on N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide (CAS: 313647-82-4)

In recent years, the compound N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide (CAS: 313647-82-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route to improve efficiency and scalability, making it more feasible for large-scale production. The compound's structure, which includes a bromo-substituted phenyl ring and a piperidine sulfonyl moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's identity and purity.

Mechanistic studies have revealed that N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide acts as a potent inhibitor of specific enzymes involved in inflammatory and proliferative pathways. In vitro assays have demonstrated its ability to selectively bind to target proteins, thereby modulating their activity. For instance, recent findings indicate that the compound exhibits high affinity for kinases implicated in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been explored in preclinical models, showing efficacy in reducing cytokine production and mitigating tissue damage.

Preclinical evaluations of N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide have yielded encouraging results. Animal studies have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and sustained plasma concentrations. Toxicity assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the compound's advancement into further stages of drug development, including clinical trials.

Despite the promising data, challenges remain in the development of N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide as a therapeutic agent. Issues such as off-target effects and potential drug-drug interactions need to be addressed through rigorous testing and optimization. Future research directions may include structural modifications to enhance selectivity and reduce toxicity, as well as combination studies with existing therapies to evaluate synergistic effects.

In conclusion, N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-(piperidine-1-sulfonyl)benzamide (CAS: 313647-82-4) represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Continued investigation into its mechanism of action, pharmacokinetics, and safety profile will be essential to fully realize its clinical potential. This research brief underscores the importance of this compound in the evolving landscape of chemical biology and pharmaceutical innovation.